Cas no 39574-16-8 (Ethyl 2-isothiocyanatopropionate)

Ethyl 2-isothiocyanatopropionate is a versatile organic compound characterized by its isothiocyanate functional group, which confers reactivity toward nucleophiles, making it valuable in synthetic chemistry applications. This ester derivative combines the electrophilic properties of isothiocyanates with the stability and solubility imparted by the ethyl ester moiety. It is particularly useful in the synthesis of heterocycles, thiourea derivatives, and as a building block in pharmaceutical and agrochemical intermediates. The compound’s balanced reactivity and ease of handling under controlled conditions enhance its utility in multi-step organic transformations. Its structure allows for selective modifications, enabling precise functionalization in target molecules.
Ethyl 2-isothiocyanatopropionate structure
39574-16-8 structure
Product Name:Ethyl 2-isothiocyanatopropionate
CAS No:39574-16-8
MF:C6H9NO2S
MW:159.206160306931
MDL:MFCD00070636
CID:89368
PubChem ID:142361
Update Time:2025-10-28

Ethyl 2-isothiocyanatopropionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-isothiocyanatopropionate
    • 2-Isothiocyanatopropionic acid ethyl ester
    • Ethyl 2-isothiocyanatopropanoate
    • Ethyl L-2-isothiocyanatopropionate
    • 2-Isothiocyanatopropanoic acid ethyl ester
    • alanine,N-carbonothioyl-,ethyl ester
    • N-thiocarbonyl-alanine ethyl ester
    • AKOS009461120
    • A912690
    • ALJGYASQFZQQJX-UHFFFAOYSA-N
    • MFCD00070636
    • BB 0254423
    • ethyl N-(thioxomethylene)alaninate
    • EN300-1458863
    • DTXSID20960177
    • AS-61176
    • SCHEMBL1457221
    • J-802206
    • FT-0612729
    • Propanoic acid, 2-isothiocyanato-, ethyl ester
    • Ethyl N-(sulfanylidenemethylidene)alaninate
    • Ethyl 2-isothiocyanatopropanoate #
    • 2-Isothiocyanato-propionic acid ethyl ester
    • 39574-16-8
    • ALBB-011898
    • alanine, N-carbonothioyl-, ethyl ester
    • MDL: MFCD00070636
    • Inchi: 1S/C6H9NO2S/c1-3-9-6(8)5(2)7-4-10/h5H,3H2,1-2H3
    • InChI Key: ALJGYASQFZQQJX-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)OCC)C
    • BRN: 1723243

Computed Properties

  • Exact Mass: 159.03500
  • Monoisotopic Mass: 159.035399
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 70.8

Experimental Properties

  • Color/Form: liquid
  • Density: 1,09 g/cm3
  • Melting Point: Not available
  • Boiling Point: 44 °C
  • Flash Point: 63-64°C/1mm
  • Refractive Index: 1.4925
  • PSA: 70.75000
  • LogP: 1.04080
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

Ethyl 2-isothiocyanatopropionate Security Information

Ethyl 2-isothiocyanatopropionate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on Ethyl 2-isothiocyanatopropionate

Ethyl 2-Isotiocyanatopropionate: A Comprehensive Overview

Ethyl 2-isotiocyanatopropionate, with the CAS number 39574-16-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the class of isothiocyanates, which are known for their reactivity and potential in various industrial and scientific fields. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to ethyl 2-isotiocyanatopropionate.

Structure and Properties

Ethyl 2-isotiocyanatopropionate features a propionitrile group substituted with an isothiocyanate moiety. Its molecular formula is C4H7NO2S, and it has a molar mass of approximately 135.17 g/mol. The compound is characterized by its strong reactivity due to the presence of the isothiocyanate group (-NCS), which makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its ability to undergo nucleophilic substitutions, making it a key player in the development of new materials and pharmaceuticals.

Synthesis and Production

The synthesis of ethyl 2-isotiocyanatopropionate typically involves the reaction of thiourea derivatives with alkylating agents under specific conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its manufacturing process.

Applications in Industry

Ethyl 2-isotiocyanatopropionate finds extensive use in the agricultural sector as a precursor for bioactive compounds. Its derivatives have been shown to exhibit potent pesticidal activity, making them valuable in crop protection. Additionally, this compound serves as an intermediate in the synthesis of advanced polymers and coatings, where its reactivity contributes to enhanced material properties.

Recent Research Developments

Recent studies have focused on leveraging ethyl 2-isotiocyanatopropionate for biomedical applications. For instance, researchers have explored its potential as a drug delivery agent due to its ability to form stable conjugates with therapeutic molecules. Furthermore, investigations into its role in enzymatic reactions have provided insights into its mechanisms of action at the molecular level.

Safety and Handling

While ethyl 2-isotiocyanatopropionate is not classified as a hazardous material under normal conditions, proper handling procedures are recommended due to its reactive nature. Storage in inert containers and adherence to standard laboratory safety protocols are essential to ensure safe usage.

In conclusion, ethyl 2-isotiocyanatopropionate continues to be a focal point in both academic research and industrial applications. Its unique chemical properties and versatility make it an indispensable compound in various fields, from agriculture to materials science. As research progresses, we can expect even more innovative uses for this remarkable molecule.

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